2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[2-(4-ethylphenyl)-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C21H22FN5O2/c1-2-14-6-8-15(9-7-14)18-11-19-21(29)26(23-13-27(19)25-18)12-20(28)24-17-5-3-4-16(22)10-17/h3-10,13,18-19,25H,2,11-12H2,1H3,(H,24,28)
• InChI Key: BLRSTIVUQJUHEH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2CC3C(=O)N(N=CN3N2)CC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C21H22FN5O2
• Molecular Weight: 395.4 g/mol

Description

2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H18FN5O2 and its molecular weight is 391.406. The purity is usually 95%.
BenchChem offers high-quality 2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(3-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(3-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds incorporating thiadiazole, pyrazole, and other moieties have been synthesized and assessed for various biological activities, including insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis. Such compounds are valuable in developing new insecticides with potentially unique mechanisms of action (Fadda et al., 2017).

Coordination Complexes and Antioxidant Activity

Pyrazole-acetamide derivatives have been used to synthesize novel Co(II) and Cu(II) coordination complexes. These studies explore the impact of hydrogen bonding on self-assembly processes and investigate the complexes' antioxidant activities, contributing to our understanding of metal-organic frameworks and their potential applications in material science and biology (Chkirate et al., 2019).

Antimicrobial Activity

Several studies have focused on synthesizing new heterocycles incorporating antipyrine or pyrazole moieties to evaluate their antimicrobial properties. These efforts aim to discover novel compounds that can act against various microbial pathogens, addressing the urgent need for new antimicrobials due to rising resistance rates (Bondock et al., 2008).

Anticancer Activity

The synthesis of novel heterocycles has also been explored for anticancer applications, with some compounds showing promising activity in preliminary screenings. These studies are crucial for identifying new therapeutic agents and understanding the structure-activity relationships critical for anticancer activity (Riyadh et al., 2013).